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Compound of Interest

Compound Name: 2-Chloro-4-methoxypyrimidine

Cat. No.: B1349098

FOR IMMEDIATE USE BY RESEARCHERS, SCIENTISTS, AND DRUG DEVELOPMENT
PROFESSIONALS

This guide provides critical safety and logistical information for the handling of 2-Chloro-4-
methoxypyrimidine (CAS No. 22536-63-6). Adherence to these procedures is essential for
ensuring laboratory safety and operational integrity.

Hazard Identification and Immediate Precautions

2-Chloro-4-methoxypyrimidine is a hazardous substance that requires careful handling. The
primary hazards are:

 Skin Irritation: Causes skin irritation.[1][2][3]

e Serious Eye Irritation: Causes serious eye irritation.[1][2][3]

o Respiratory Irritation: May cause respiratory irritation.[1][2][3]
Signal Word: Warning[3]

Immediate precautions include working in a well-ventilated area, avoiding the creation of dust,
and using appropriate personal protective equipment.

Personal Protective Equipment (PPE)
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The following PPE is mandatory when handling 2-Chloro-4-methoxypyrimidine.

PPE Component Specification Rationale

] o Protects against splashes and
] Tightly fitting safety goggles or ) ) )
Eye and Face Protection ) airborne particles causing
a face shield. ] o
serious eye irritation.

Prevents skin contact which

can cause irritation. While

Nitrile gloves (double-gloving specific permeation data for 2-
Skin Protection recommended), a lab coat, Chloro-4-methoxypyrimidine is
and closed-toe shoes. not available, nitrile gloves

generally offer good resistance

to a range of chemicals.

A NIOSH-approved N95 dust Minimizes the inhalation of
Respiratory Protection mask or a respirator with a airborne particles that may

particulate filter. cause respiratory irritation.

Quantitative Data Summary

The following table summarizes key quantitative data for 2-Chloro-4-methoxypyrimidine.

Property Value

Molecular Formula CsHsCIN20

Molecular Weight 144.56 g/mol [1][3]

Melting Point 54-57 °C[2][3]

Boiling Point 268.752 °C at 760 mmHg|[2]
Flash Point 110 °C (230 °F) - closed cup[2][3]
Density 1.293 g/cm3[2]

Operational Plan: Step-by-Step Handling Protocol
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This section details the procedural workflow for handling 2-Chloro-4-methoxypyrimidine from
receipt to disposal.

Receiving and Storage Handling and Preparation Disposal Plan

1. Receipt of Chemical
- Inspect container for damage.
- Verify label information.

3. Don PPE
- Safety goggles, nitrile gloves, lab coat, N95 mask.

6. Waste Collection
- Collect all contaminated materials.

l Y v
2. Storage 4. Weighing -
- Store in a cool, dry, well-ventilated area. - Perform in a chemical fume hood. | Place in a Iabeled?H\QIIiSt:nsafegéeg??rﬂc Waste' container
- Keep container tightly closed. - Use a tared, sealed container. 9 9 -
l Y

8. Final Disposal

5. Dissolving
- Arrange for pickup by a licensed chemical waste disposal service.

- Add solid to solvent slowly.
- Stir gently to avoid splashing.

Click to download full resolution via product page

Figure 1. Workflow for handling 2-Chloro-4-methoxypyrimidine.

Experimental Protocol: Weighing and Dissolving
e Preparation:
o Ensure a chemical fume hood is operational and the work area is clean and uncluttered.

o Assemble all necessary equipment: 2-Chloro-4-methoxypyrimidine, solvent, spatula,
weigh boat or paper, and the final reaction vessel.

o Don the appropriate PPE as outlined in Section 2.

e Weighing:
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[e]

Place a weigh boat or paper on the analytical balance within the fume hood and tare the
balance.

[e]

Carefully transfer the desired amount of 2-Chloro-4-methoxypyrimidine from the stock
container to the weigh boat using a clean spatula.

[e]

Record the exact weight.

o

Securely close the stock container immediately after use.
 Dissolving:
o Transfer the weighed solid into the reaction vessel containing the appropriate solvent.

o Use a small amount of the solvent to rinse the weigh boat and spatula to ensure a
complete transfer.

o Stir the solution gently until the solid is fully dissolved.

Disposal Plan

As a halogenated organic compound, 2-Chloro-4-methoxypyrimidine and any materials
contaminated with it must be disposed of as hazardous waste.

o Waste Segregation: All waste, including empty containers, contaminated gloves, weigh
boats, and solutions, must be collected in a designated, clearly labeled "Halogenated
Organic Waste" container.

o Disposal Method: The segregated waste must be disposed of through a licensed chemical
waste disposal company, likely via controlled incineration. Do not pour down the drain.
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Figure 2. Disposal pathway for 2-Chloro-4-methoxypyrimidine waste.

Emergency Procedures

In the event of an exposure or spill, follow these procedures immediately.

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b1349098?utm_src=pdf-body-img
https://www.benchchem.com/product/b1349098?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1349098?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Emergency Procedure

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact i i ]

upper and lower eyelids. Seek immediate

medical attention.

Remove contaminated clothing. Wash skin with
Skin Contact plenty of soap and water for at least 15 minutes.

Seek medical attention if irritation persists.

Move the affected person to fresh air. If not
Inhalation breathing, give artificial respiration. If breathing
is difficult, give oxygen. Seek medical attention.

Do not induce vomiting. Never give anything by
Ingestion mouth to an unconscious person. Rinse mouth

with water. Seek immediate medical attention.

Evacuate the immediate area. Wear appropriate
PPE. Cover the spill with an inert absorbent

material (e.g., vermiculite, sand). Scoop the

Minor Spill o )
absorbed material into a designated hazardous
waste container. Clean the spill area with soap
and water.
Evacuate the laboratory and alert others.

Major Spill Contact your institution's emergency response

team.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b1349098?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1349098?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

1. 2-Chloro-4-methoxypyrimidine | CSH5CIN20 | CID 588935 - PubChem
[pubchem.ncbi.nlm.nih.gov]

2. 2-Chloro-4-methoxypyrimidine, CAS No. 22536-63-6 - iChemical [ichemical.com]

3. 2-Chloro-4-methoxypyrimidine 98 22536-63-6 [sigmaaldrich.com]

To cite this document: BenchChem. [Essential Safety and Operational Guide for 2-Chloro-4-
methoxypyrimidine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1349098#personal-protective-equipment-for-
handling-2-chloro-4-methoxypyrimidine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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